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Compound of Interest

Compound Name: Enpp-1-IN-1

Cat. No.: B611608 Get Quote

Enpp-1-IN-1 Technical Support Center
This guide provides researchers, scientists, and drug development professionals with

comprehensive information on the stability, storage, and handling of Enpp-1-IN-1.

Frequently Asked Questions (FAQs)
Q1: How should I store Enpp-1-IN-1 powder?

A1: Enpp-1-IN-1 powder is stable when stored under the recommended conditions. For long-

term storage, it is best to keep the powder at -20°C for up to 3 years or at 4°C for up to 2

years[1][2].

Q2: What are the recommended storage conditions for Enpp-1-IN-1 stock solutions?

A2: Once Enpp-1-IN-1 is dissolved in a solvent, the storage requirements change. Stock

solutions should be aliquoted to prevent degradation from repeated freeze-thaw cycles[1][2].

Store these aliquots at -80°C for up to 2 years or at -20°C for up to 1 year[1][2].

Q3: In which solvents is Enpp-1-IN-1 soluble?

A3: Enpp-1-IN-1 is highly soluble in DMSO, reaching concentrations as high as 250 mg/mL

(728.01 mM) with the aid of ultrasonic treatment[1] and 69 mg/mL (200.93 mM)[2]. It is

reportedly insoluble in water and ethanol[2][3]. For in vivo studies, specific formulations using

solvents like PEG300, Tween-80, saline, or corn oil are required[1][2].
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Q4: What is the mechanism of action for Enpp-1-IN-1?

A4: Enpp-1-IN-1 is a selective inhibitor of Ectonucleotide pyrophosphatase-phosphodiesterase

1 (ENPP1)[1][2][4]. ENPP1 is an enzyme that hydrolyzes 2'3'-cGAMP, a second messenger

that activates the STIMULATOR of Interferon Genes (STING) pathway[5][6][7]. By inhibiting

ENPP1, Enpp-1-IN-1 prevents the degradation of cGAMP, leading to enhanced STING

pathway activation and a subsequent increase in the transcription of genes like IFN-β[1][4].

Data Summary Tables
Table 1: Storage Conditions and Stability

Form
Storage
Temperature

Duration Citations

Powder -20°C 3 years [2][3]

4°C 2 years [1]

In Solvent -80°C 2 years [1][2]

-20°C 1 year [1][2]

Table 2: Solubility Data

Solvent Concentration Notes Citations

DMSO

69 mg/mL (200.93

mM) - 250 mg/mL

(728.01 mM)

Use of fresh,

anhydrous DMSO is

critical; sonication

may be required.

[1][2]

Water Insoluble [2][3]

Ethanol Insoluble [2][3]

Experimental Protocols & Troubleshooting
Protocol 1: Preparation of a 10 mM DMSO Stock Solution
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Weighing: Accurately weigh out the desired amount of Enpp-1-IN-1 powder (Molecular

Weight: 343.40 g/mol )[1][2]. For 1 mg of compound, you will need 0.2912 mL of DMSO to

make a 10 mM solution[1].

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the powder[2].

Hygroscopic or wet DMSO can significantly reduce the solubility of the compound[1][2].

Mixing: Vortex the solution thoroughly. If precipitation occurs, use sonication or gentle

heating to aid dissolution[1].

Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

appropriate vials. Store immediately at -80°C or -20°C as per the guidelines in Table 1[1][2].

Troubleshooting Guide

Q: My Enpp-1-IN-1 powder won't dissolve completely in DMSO. What should I do?

A:

Verify DMSO Quality: Ensure you are using newly opened, anhydrous (moisture-free)

DMSO. Old or hygroscopic DMSO will significantly impair solubility[1][2].

Increase Energy Input: Use an ultrasonic bath or gently warm the solution to aid dissolution.

This can help break up any precipitate[1].

Check Concentration: Double-check your calculations to ensure you are not attempting to

prepare a solution that is above the maximum solubility limit.

Q: I observed precipitation in my stock solution after storing it in the freezer. Is it still usable?

A: This may indicate that the compound has come out of solution during the freeze-thaw cycle.

Re-dissolve: Before use, bring the aliquot to room temperature and vortex thoroughly. Gentle

warming or sonication can be used to try and redissolve the precipitate[1].

Centrifuge: If the precipitate does not redissolve, it may not be usable for experiments where

a clear solution is critical. You may centrifuge the vial and carefully pipette the supernatant,

but the concentration of the resulting solution will be unknown.
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Prevention: To prevent this, ensure you are aliquoting into small, single-use volumes to avoid

repeated freeze-thaw cycles[1][2]. Also, confirm the solution was fully dissolved before the

initial freezing.
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Compound Precipitation
Observed in Solution

Is the DMSO
fresh and anhydrous?

Action: Use new,
anhydrous DMSO.

No

Did you apply
sonication or heat?

Yes

Action: Gently warm
and/or sonicate.

No

Was the solution
subjected to multiple
freeze-thaw cycles?

Yes

Solution: Prepare fresh
and aliquot for single use.

Yes

Final Check:
Is concentration within

solubility limits?

No

Issue Persists:
Consider compound degradation
or insolubility in this specific lot.

No

Solution Clear

Yes
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Start:
Prepare Stock Solution

1. Weigh
Enpp-1-IN-1 Powder

2. Add fresh,
anhydrous DMSO

3. Vortex & Sonicate
until fully dissolved

4. Aliquot into
single-use vials

5. Store at
-80°C or -20°C

End:
Ready for Experiment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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